Cas no 1408148-48-0 ((1S)-3,3-difluorocyclopentan-1-amine hydrochloride)

• Product Name: (1S)-3,3-difluorocyclopentan-1-amine hydrochloride
• CAS No: 1408148-48-0
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD23106013
• CID: 3163030
• PubChem ID: 72208152
• Update Time: 2025-05-22

(1S)-3,3-difluorocyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3,3-Difluorocyclopentanamine hydrochloride
• (1S)-3,3-difluorocyclopentan-1-amine hydrochloride
• (S)-3,3-Difluorocyclopentanamine HCl
• (1S)-3,3-Difluorocyclopentan-1-amine HCl
• SB20714
• PB38460
• AK172528
• Cyclopentanamine, 3,3-difluoro-, hydrochloride (1:1), (1S)-
• (1S)-3,3-difluorocyclopentan-1-amine;hydrochloride
• SCHEMBL23002323
• AS-34708
• MFCD23106013
• CS-0053585
• AKOS025213760
• 1408148-48-0
• (S)-3,3-difluorocyclopentanaminehydrochloride
• C5H10ClF2N
• (1S)-3,3-Difluorocyclopentan-1-amine HCl ee
• IGC14848

• MDL： MFCD23106013
• Inchi： 1S/C5H9F2N.ClH/c6-5(7)2-1-4(8)3-5;/h4H,1-3,8H2;1H/t4-;/m0./s1
• InChI Key： IIUHMNFTPGBLCX-WCCKRBBISA-N
• SMILES： Cl.FC1(CC[C@@H](C1)N)F

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (1S)-3,3-difluorocyclopentan-1-amine hydrochloride

Comprehensive Overview of (1S)-3,3-difluorocyclopentan-1-amine hydrochloride (CAS No. 1408148-48-0)

(1S)-3,3-difluorocyclopentan-1-amine hydrochloride (CAS No. 1408148-48-0) is a chiral amine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its difluorocyclopentane backbone, has garnered attention due to its unique structural properties and potential therapeutic relevance. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators. The presence of fluorine atoms enhances its metabolic stability, making it a valuable scaffold for medicinal chemistry.

The compound's CAS number 1408148-48-0 is a critical identifier for regulatory and sourcing purposes. Its hydrochloride salt form improves solubility, facilitating its use in biological assays and formulation studies. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated compounds, as they often exhibit improved bioavailability and target selectivity. Questions like "What are the applications of (1S)-3,3-difluorocyclopentan-1-amine hydrochloride?" or "How does fluorination impact drug design?" are frequently searched, reflecting growing interest in this niche.

From a synthetic perspective, (1S)-3,3-difluorocyclopentan-1-amine is synthesized via asymmetric catalysis or resolution techniques, ensuring high enantiomeric purity. Its chirality is crucial for interactions with biological targets, as seen in FDA-approved drugs containing similar motifs. The compound's physicochemical properties, such as pKa and logP, are often analyzed using computational tools like molecular docking or QSAR modeling, aligning with the industry's shift toward in silico screening.

In the context of green chemistry, researchers are investigating sustainable routes to synthesize this compound, minimizing waste and hazardous reagents. This aligns with broader environmental, social, and governance (ESG) goals in the pharmaceutical sector. Searches for "eco-friendly synthesis of fluorinated amines" or "chiral amine derivatives in drug development" underscore this trend. Additionally, the compound's potential in central nervous system (CNS) drug research is being explored, given the cyclopentane ring's conformational flexibility.

Quality control of CAS 1408148-48-0 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry to verify purity and stereochemistry. Suppliers often provide certificates of analysis (CoA) to meet stringent regulatory standards, addressing common queries such as "How to validate the purity of (1S)-3,3-difluorocyclopentan-1-amine hydrochloride?" The compound's stability under various storage conditions is also a key consideration for long-term research use.

In summary, (1S)-3,3-difluorocyclopentan-1-amine hydrochloride represents a versatile building block in modern chemistry, bridging gaps between structural innovation and therapeutic potential. Its integration into high-throughput screening platforms and fragment-based drug design further solidifies its relevance. As the scientific community continues to prioritize precision medicine and targeted therapies, compounds like this will remain at the forefront of interdisciplinary research.